1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea

• Molecular Formula: C14H27N3O
• Molecular Weight: 253.38 g/mol
• IUPAC Name: 3-cyclohexyl-1-methyl-1-(piperidin-4-ylmethyl)urea
• InChI: InChI=1S/C14H27N3O/c1-17(11-12-7-9-15-10-8-12)14(18)16-13-5-3-2-4-6-13/h12-13,15H,2-11H2,1H3,(H,16,18)
• InChI Key: HSZSDFJTSBZJLK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCNCC1)C(=O)NC2CCCCC2

Description

1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea is a useful research compound. Its molecular formula is C14H27N3O and its molecular weight is 253.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Methyl-1-(4-pyridylmethyl)-3-phenylurea (7.0 g) in glacial acetic acid (50 ml) was hydrogenated over platinum oxide at 60°/60 p.s.i. until uptake of hydrogen ceased. The catalyst was removed by filtration and the filtrate evaporated in vacuo. The resultant oil was basified with 5 N NaOH (to pH 12) and extracted with chloroform (2×50 ml). The combined extracts were dried (MgSO4) and evaporated with chloroform (2×50 ml). The combined extracts were dried (MgSO4) and evaporated to give 1-methyl-1-(4-piperidylmethyl)-3-cyclohexylurea as an oil (4.0 g). The n.m.r. and mass spectra were compatible with the required structure.